Cas no 2227704-63-2 (methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2227704-63-2
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• CID: 5808358
• PubChem ID: 165635173
• Update Time: 2025-10-24

methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate
• EN300-1977571
• 2227704-63-2

• Inchi： 1S/C10H10ClFO3/c1-15-10(14)5-9(13)7-3-2-6(12)4-8(7)11/h2-4,9,13H,5H2,1H3/t9-/m0/s1
• InChI Key： CLYALPPNOOAGDB-VIFPVBQESA-N
• SMILES： ClC1C=C(C=CC=1[C@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 232.0302500g/mol
• Monoisotopic Mass: 232.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate

Methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227704-63-2): A Comprehensive Overview

Methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate, identified by its CAS number 2227704-63-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its stereochemistry and functional groups, has garnered attention for its potential applications in drug development and molecular research.

The structure of Methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate features a chiral center at the 3S position, which is a critical aspect for its biological activity. The presence of both a hydroxyl group and an ester moiety further enhances its versatility, making it a valuable intermediate in synthetic chemistry. The aromatic ring system, substituted with chlorine and fluorine atoms, contributes to its unique electronic properties and reactivity.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that leverage chiral molecules for enhanced specificity and efficacy. Methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate exemplifies this trend, as its stereochemistry plays a pivotal role in modulating its pharmacological effects. Researchers have been exploring its potential as a building block for more complex drug molecules, particularly in the realm of central nervous system (CNS) therapeutics.

One of the most compelling aspects of Methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate is its role in the synthesis of enantiomerically pure compounds. The stereochemical purity of this intermediate is essential for ensuring that the final drug product exhibits the desired therapeutic profile without unwanted side effects. This has led to several studies investigating its use in asymmetric synthesis, where it serves as a key precursor for high-value pharmaceuticals.

The fluorine and chlorine substituents on the aromatic ring are particularly noteworthy, as they can significantly influence the metabolic stability and binding affinity of drug candidates. These halogen atoms are known to enhance lipophilicity and binding interactions with biological targets, making Methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate an attractive candidate for further development. Recent computational studies have suggested that these substituents may also contribute to the compound's ability to cross the blood-brain barrier, a crucial factor for CNS drugs.

Current research is also focusing on the pharmacokinetic properties of derivatives of Methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate. By optimizing its structure, scientists aim to develop compounds with improved bioavailability and reduced toxicity. Preclinical studies have demonstrated promising results in animal models, where modified versions of this molecule have shown efficacy in treating neurological disorders without significant adverse effects.

The synthetic pathways for Methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate have also been extensively studied. Researchers have developed efficient methods for its preparation, often involving chiral resolution techniques or enantioselective catalysis. These advancements have not only made the compound more accessible but also paved the way for large-scale production, which is essential for industrial applications.

In conclusion, Methyl (3S)-3-(2-chloro-4-fluorophenyl)-3-hydroxypropanoate (CAS No. 2227704-63-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug development, make it a compound of great interest. As research continues to uncover new uses for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.